N-[3,5-bis(trifluoromethyl)phenyl]-2-(4-formyl-2-methoxyphenoxy)acetamide

• IUPAC Name: N-[3,5-bis(trifluoromethyl)phenyl]-2-(4-formyl-2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C18H13F6NO4/c1-28-15-4-10(8-26)2-3-14(15)29-9-16(27)25-13-6-11(17(19,20)21)5-12(7-13)18(22,23)24/h2-8H,9H2,1H3,(H,25,27)
• InChI Key: QTFCLSFMMOKBRU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=O)OCC(=O)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F
• Molecular Formula: C18H13F6NO4
• Molecular Weight: 421.3 g/mol

Description

The compound contains a phenyl ring substituted with two trifluoromethyl groups, which are electron-withdrawing and can influence the reactivity of the compound. It also contains a formyl group and a methoxy group attached to a phenoxy group, which can participate in various reactions.

Molecular Structure Analysis

The molecular structure of this compound would be influenced by the electron-withdrawing trifluoromethyl groups and the electron-donating methoxy group. These groups could affect the compound’s conformation and reactivity.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, including reactions at the formyl group or involving the ether linkage. The trifluoromethyl groups could also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the trifluoromethyl groups could increase the compound’s lipophilicity, while the ether and formyl groups could participate in hydrogen bonding.

Mechanism of Action

Without specific context (such as whether this compound is intended to be a drug, a catalyst, etc.), it’s difficult to predict the mechanism of action.

Future Directions

Future research could explore the synthesis, properties, and potential applications of this compound. This could include investigating its reactivity, studying its physical and chemical properties, or exploring its potential uses in various fields.